2-(3-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

Specification

• Molecular Formula: C9H9BrN2OS
• Molecular Weight: 273.15 g/mol
• IUPAC Name: 2-(3-bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethanol
• Standard InChI: InChI=1S/C9H9BrN2OS/c10-7-1-2-14-9(7)3-8(13)6-4-11-12-5-6/h1-2,4-5,8,13H,3H2,(H,11,12)
• Standard InChI Key: BPETXILRXRPAEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1Br)CC(C2=CNN=C2)O

Introduction

Synthesis Methods

The synthesis of 2-(3-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol can be approached through various chemical reactions, although specific methods are not detailed in the literature. Generally, compounds with similar structures are synthesized using reactions involving the coupling of thiophene derivatives with pyrazole moieties under appropriate conditions.

Chemical Reactions

While specific reactions for this compound are not documented, compounds with similar structures can undergo various chemical transformations, including:

• Oxidation: Using reagents like potassium permanganate or chromium trioxide.

• Reduction: Using sodium borohydride or lithium aluminum hydride.

• Substitution: Involving nucleophilic substitution reactions.

Research Findings

Research on similar compounds indicates potential therapeutic applications, particularly in oncology and infectious diseases. Pyrazole derivatives are known for their ability to interact with various molecular targets, influencing enzymatic activities and signaling pathways.

Comparison with Similar Compounds

Compound	Molecular Weight	Biological Activity
2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol	273.15 g/mol	Potential biological activity, including antimicrobial and anticancer properties.
1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-5-yl]ethan-1-one	208.26 g/mol	Exhibits antimicrobial and anticancer activities.
3-(3-bromothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine	272.17 g/mol	No specific biological activity data available.